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Compound of Interest

Compound Name: Benzoximate

CAS No.: 29356-13-6

Cat. No.: B1239414

Get Quote

For Immediate Implementation by Laboratory Personnel

The responsible management of chemical waste is paramount to ensuring a safe and

compliant laboratory environment. This document provides essential, immediate safety and

logistical information for the proper disposal of benzoximate, a moderately toxic and

environmentally hazardous acaricide. Adherence to these procedures is critical for protecting

personnel and minimizing environmental impact.

Benzoximate is recognized as an obsolete acaricide in many regions and is harmful to aquatic

life with long-lasting effects.[1][2] Therefore, its disposal is subject to stringent regulations. In

the United States, the disposal of pesticides like benzoximate is governed by the Federal

Insecticide, Fungicide, and Rodenticide Act (FIFRA) and the Resource Conservation and

Recovery Act (RCRA).[3][4] Unusable pesticides are typically classified as hazardous waste.[5]

Immediate Safety Protocols
Before initiating any disposal procedures, consult the product's Safety Data Sheet (SDS) for

specific handling and safety information.[6] The SDS will provide comprehensive details on
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hazards, personal protective equipment (PPE), and emergency measures.[7]

Personal Protective Equipment (PPE) Requirements:

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber, neoprene).

Prevents skin contact, as

benzoximate can be harmful if

absorbed through the skin.[7]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects against accidental

splashes, as benzoximate is

an eye irritant.[1][7]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, use a

NIOSH-approved respirator.

Avoid breathing vapors, mist,

or gas.[7]

Body Protection
Laboratory coat or other

protective clothing.
Minimizes skin exposure.

Step-by-Step Disposal Procedures
The following steps provide a general guideline for the disposal of benzoximate. Always

prioritize the specific instructions provided on the pesticide label and the SDS.[3][8]

Step 1: Waste Identification and Segregation

Unused or Expired Product: Pure, unused, or expired benzoximate must be treated as

hazardous waste.

Contaminated Materials: Any materials that have come into contact with benzoximate,

including personal protective equipment (PPE), absorbent materials from spills, and empty

containers, must also be disposed of as hazardous waste.[9]

Experimental Waste: Waste generated from laboratory experiments containing benzoximate
should be collected in designated, clearly labeled, and sealed waste containers.

Step 2: Container Management
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Original Containers: Whenever possible, keep benzoximate in its original container with the

label intact.[8]

Empty Containers: Empty benzoximate containers are considered hazardous waste unless

properly decontaminated.[10]

Triple Rinsing: For liquid formulations, triple rinse the container with a suitable solvent

(e.g., acetonitrile, as it is a common solvent for benzoximate solutions[7]). The rinsate

(the rinse water or solvent) must be collected and disposed of as hazardous waste.[10] Do

not pour rinsate down the drain.[8]

After triple rinsing, puncture the container to prevent reuse.[9]

Step 3: Storage of Waste

Store all benzoximate waste in compatible, sealed, and clearly labeled containers.

The storage area should be a designated, well-ventilated space away from heat, sparks, and

open flames, as benzoximate solutions can be flammable.[7]

Ensure the storage area is secure to prevent unauthorized access.

Step 4: Final Disposal

Licensed Disposal Company: Arrange for the collection and disposal of benzoximate waste

through a licensed hazardous waste disposal company.[7] Do not attempt to dispose of this

chemical through standard laboratory or municipal waste streams.

Incineration: A recommended disposal method for benzoximate is incineration in a chemical

incinerator equipped with an afterburner and scrubber.[7]

Local Regulations: Always comply with all local, regional, national, and international

regulations regarding hazardous waste disposal.[7] Contact your institution's Environmental

Health and Safety (EHS) department or your local solid waste agency for specific guidance.

[5][8]

Emergency Procedures for Spills
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In the event of a benzoximate spill:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further spread of the spill using absorbent materials like sand or earth. Do

not let the product enter drains.[7]

Personal Protection: Wear the appropriate PPE before attempting to clean up the spill.

Clean-up: Collect the spilled material and contaminated absorbents into a sealed container

for hazardous waste disposal.

Decontaminate: Clean the spill area with a suitable detergent and water. Collect the cleaning

solution for disposal as hazardous waste.

Benzoximate Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

benzoximate waste.
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Caption: Decision workflow for the proper disposal of benzoximate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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